Cas no 887461-68-9 (N-(4-bromophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: N-(4-bromophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 887461-68-9
• MF: C₁₀H₈BrN₃O₄S
• MW: 346.15721988678
• CID: 5778730
• PubChem ID: 7161247
• Update Time: 2025-10-30

N-(4-bromophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2,4-dioxo-1H-pyrimidine-5-sulfonamide
• AB00679232-01
• AKOS000434448
• SR-01000021108
• F2526-0046
• STL420668
• 887461-68-9
• AKOS024656943
• SR-01000021108-1
• N-(4-bromophenyl)-2-hydroxy-6-oxo-1,6-dihydropyrimidine-5-sulfonamide
• N-(4-bromophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

• Inchi： 1S/C10H8BrN3O4S/c11-6-1-3-7(4-2-6)14-19(17,18)8-5-12-10(16)13-9(8)15/h1-5,14H,(H2,12,13,15,16)
• InChI Key： VSGRHXCCOPCLSW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NS(C1=CNC(NC1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 344.94189g/mol
• Monoisotopic Mass: 344.94189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 113Ų

Additional information on N-(4-bromophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

Professional Introduction to N-(4-bromophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No. 887461-68-9)

N-(4-bromophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No. 887461-68-9) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of a bromophenyl group and a sulfonamide moiety in its molecular structure imparts unique chemical and pharmacological properties, making it a valuable candidate for further investigation.

The molecular structure of N-(4-bromophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide consists of a pyrimidine core substituted with a carbonyl group at the 2-position and 4-position, a brominated phenyl ring at the 4-position of the pyrimidine ring, and a sulfonamide group at the 5-position. This arrangement contributes to its potential interactions with biological targets, such as enzymes and receptors, which are crucial for drug development.

In recent years, there has been growing interest in pyrimidine derivatives due to their role in various pharmacological applications. Pyrimidines are fundamental building blocks in nucleic acids and have been extensively studied for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The specific modification of the pyrimidine ring with functional groups like sulfonamide and bromophenyl enhances its binding affinity and selectivity towards target proteins.

The sulfonamide group is particularly noteworthy for its ability to form hydrogen bonds with biological molecules, which is essential for drug-receptor interactions. This property makes sulfonamides valuable in the development of antibiotics, diuretics, and anti-inflammatory drugs. Additionally, the bromophenyl group can participate in various non-covalent interactions with biological targets, including hydrophobic interactions and π-stacking effects.

Recent studies have highlighted the potential of N-(4-bromophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide as a lead compound for drug discovery. Researchers have been exploring its efficacy in inhibiting specific enzymes and pathways associated with diseases such as cancer and inflammation. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cell signaling pathways.

The synthesis of N-(4-bromophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination of the phenyl ring and the introduction of the sulfonamide group are critical steps that must be carefully controlled to achieve the desired product structure. Advanced synthetic techniques and methodologies are employed to ensure the accuracy and efficiency of the synthesis process.

In terms of pharmacokinetic properties, N-(4-bromophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide has shown promising characteristics in preclinical studies. Its solubility profile suggests potential for oral administration, which would enhance patient compliance compared to injectable formulations. Additionally，its metabolic stability indicates that it may have a reasonable half-life in vivo，allowing for sustained therapeutic effects.

The potential therapeutic applications of N-(4-bromophenyl)-2，4-dioxo-1，2，3，4-tetrahydropyrimidine-5-sulfonamide strong > are vast. Its ability to interact with multiple biological targets makes it a versatile candidate for treating various diseases. For example，it may be investigated for its potential role in oncology as an inhibitor of cancer cell proliferation。Moreover，its anti-inflammatory properties could make it useful in treating chronic inflammatory conditions such as rheumatoid arthritis。

Ongoing research is focused on elucidating the mechanism of action of this compound and identifying any potential side effects or toxicities。Phase I clinical trials are being planned to evaluate its safety profile in human subjects。These trials will provide valuable insights into its pharmacokinetic behavior、pharmacodynamic effects，and overall therapeutic potential。

The development of N-(4-bromophenyl strong >)-< strong >2，4-dioxo-1，2，3，4-tetrahydropyrimidine-5-sulfonamide strong > represents an important step forward in pharmaceutical innovation。By leveraging cutting-edge synthetic methods and preclinical research findings，scientists are paving the way for new treatments that could significantly improve patient outcomes。The continued exploration of this compound’s properties will undoubtedly contribute to advancements in drug discovery。